Cas no 830327-04-3 (1,1-Ethenediol, 2-(1,4-dihydro-4-pyridinyl)-)

• Product name: 1,1-Ethenediol, 2-(1,4-dihydro-4-pyridinyl)-
• CAS No: 830327-04-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 679318
• PubChem ID: 71416545

1,1-Ethenediol, 2-(1,4-dihydro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethenediol, 2-(1,4-dihydro-4-pyridinyl)-
• 2-(1,4-dihydropyridin-4-yl)ethene-1,1-diol
• 830327-04-3
• DTXSID70835927

• Inchi： InChI=1S/C7H9NO2/c9-7(10)5-6-1-3-8-4-2-6/h1-6,8-10H
• InChI Key： AWMCUKYQLWMHNH-UHFFFAOYSA-N
• SMILES： C1=CNC=CC1C=C(O)O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų
• XLogP3: 1